Cas no 878057-66-0 (N-(4-fluorophenyl)methyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878057-66-0
• MF: C₂₄H₂₆FN₃O₄S
• MW: 471.544348239899
• CID: 5516546
• Update Time: 2025-05-30

N-(4-fluorophenyl)methyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-(4-fluorophenyl)methyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C24H26FN3O4S/c25-19-10-8-18(9-11-19)14-26-23(29)17-33(31,32)22-15-28(21-7-3-2-6-20(21)22)16-24(30)27-12-4-1-5-13-27/h2-3,6-11,15H,1,4-5,12-14,16-17H2,(H,26,29)
• InChI Key： JFLHMAOCCYUVFT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CS(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-fluorophenyl)methyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

N-(4-fluorophenyl)methyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide: A Comprehensive Overview

N-(4-fluorophenyl)methyl-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No: 878057-66-0) is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and materials science. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its unique properties and promising therapeutic potential. In this article, we will delve into the structural features, synthesis methods, pharmacological activities, and potential applications of this compound.

The molecular structure of N-(4-fluorophenyl)methyl... is a testament to the ingenuity of modern organic chemistry. The compound consists of a 4-fluorophenyl group attached to a methyl chain, which is further connected to a sulfonyl group. This sulfonyl group is linked to an indole ring system that contains a piperidin moiety and a 2-keto substituent. The combination of these functional groups imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(4-fluorophenyl)methyl... through multi-step reactions involving coupling agents, oxidizing agents, and catalytic processes. Researchers have employed techniques such as Suzuki-Miyaura coupling and Stille coupling to construct the indole-piperidine framework. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications in drug discovery.

The pharmacological profile of N-(4-fluorophenyl)methyl... has been extensively studied in preclinical models. In vitro assays have demonstrated its ability to modulate key cellular pathways associated with inflammation, oxidative stress, and apoptosis. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL6. Furthermore, its antioxidant properties have been validated through assays measuring its ability to scavenge free radicals and reduce oxidative damage in cellular models.

One of the most promising aspects of N-(4-fluorophenyl)methyl... is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have revealed that this compound can effectively cross the blood-brain barrier (BBB), enabling it to exert its effects directly on neurons. In AD models, it has been shown to reduce amyloid-beta (Aβ) plaque formation and improve cognitive function by enhancing synaptic plasticity. These findings underscore its potential as a novel therapeutic candidate for AD and other related disorders.

In addition to its pharmacological applications, N-(4-fluorophenyl)methyl... has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron acceptor in donor-Acceptor (D-A) systems, which are critical components in organic photovoltaics (OPVs). Preliminary results indicate that this compound could significantly enhance the efficiency of OPV devices by improving charge transport properties.

Despite its numerous advantages, further research is required to fully elucidate the mechanisms underlying its biological activity and optimize its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate this promising compound into clinical practice.

In conclusion, N-(4-fluorophenyl)methyl... (CAS No: 878057-66-) represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique molecular architecture, coupled with its diverse functional groups, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs and advancing technological innovations.